3-(N-Hydroxyamino)propyl Phosphonate

Description

3-(N-Hydroxyamino)propyl Phosphonate is a phosphonate compound with biological activity, particularly in the context of antibiotic properties. Phosphonates, in general, are organophosphorus compounds characterized by C−PO(OR)2 groups, where R represents an organic group such as alkyl or aryl . Many commercially important compounds are phosphonates, including drugs for treatment of osteoporosis . In biochemistry and medicinal chemistry, phosphonate groups are used as stable bioisosteres for phosphate .

Phosphonates feature tetrahedral phosphorus centers and are closely related to phosphorous acid . They can be synthesized through various methods, often starting from phosphorous acid, exploiting its reactive P−H bond . The biological role of naturally occurring phosphonates is still not fully understood . Certain phosphonate natural products exhibit antibiotic properties, effectively targeting various organisms by utilizing bacterial transporters .

One similar compound is diethyl 3-(N-Hydroxyamino)propylphosphate, which shares a related chemical structure . Acyclic nucleoside phosphonates (ANPs) are another class of phosphonates with a nucleobase attached to an aliphatic side chain, showing mostly antiviral, but also cytostatic, immunomodulatory, and antiparasitic activities .

• CAS No.: 66508-11-0
• Product Name: 3-(N-Hydroxyamino)propyl Phosphonate
• Molecular Formula: C3H10NO4P
• Molecular Weight: 155.09 g/mol
• IUPAC Name: 3-(hydroxyamino)propylphosphonic acid
• Standard InChI: InChI=1S/C3H10NO4P/c5-4-2-1-3-9(6,7)8/h4-5H,1-3H2,(H2,6,7,8)
• Standard InChIKey: CRZNAZZXMBDMBS-UHFFFAOYSA-N
• SMILES: C(CNO)CP(=O)(O)O
• Canonical SMILES: C(CNO)CP(=O)(O)O
• Synonyms: P-[3-(Hydroxyamino)propyl]phosphonic Acid; NSC 377717
• PubChem Compound: 342170
• Last Modified: Sep 14 2023